5-(1-azepanyl)-2-[(4-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(azepan-1-yl)-2-[(4-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H18ClN3O2/c18-13-5-7-14(8-6-13)22-12-16-20-15(11-19)17(23-16)21-9-3-1-2-4-10-21/h5-8H,1-4,9-10,12H2
• InChI Key: MBTODARTXFFENS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=C(N=C(O2)COC3=CC=C(C=C3)Cl)C#N
• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol

Description

5-(1-azepanyl)-2-[(4-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile is a synthetic compound that belongs to the class of oxazole derivatives. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Applications in Environmental Toxicology

Phenoxyherbicides, including compounds with chlorophenoxy groups, have been extensively studied for their environmental impact and toxicological effects. Research has shown associations between exposure to phenoxyherbicides and adverse health outcomes, including soft tissue sarcoma and other cancers. For instance, a study on the exposure to phenoxyherbicides and chlorophenols in New Zealand highlighted the potential risks associated with these chemicals, emphasizing the need for further research to understand their implications fully (A. Smith et al., 1984) source.

DNA Methylation and Epigenetic Research

Compounds similar to "5-(1-azepanyl)-2-[(4-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile" may have applications in the study of DNA methylation and epigenetic mechanisms. Decitabine, a compound that inhibits DNA methylation, has been studied for its potential in treating hematopoietic malignancies and other cancers by reactivating silenced genes. Studies have explored the effects of decitabine in inducing hypomethylation of DNA and reactivating methylation-silenced genes, demonstrating its potential for therapeutic applications in various malignancies (G. Garcia-Manero et al., 2006) source.

Neurotoxicity and Environmental Health

The study of neurotoxicity and environmental health can also benefit from research on related compounds. For example, research on the toxic effects of certain psychoactive substances on brain serotonin neurons provides insights into the potential neurotoxic effects of related chemicals. Such studies are crucial for understanding the long-term health consequences of exposure to various chemicals, including potential neurotoxicity (U. Mccann et al., 1998) source.